Cas no 1239369-20-0 (tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1239369-20-0
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• MDL: MFCD18447576
• CID: 4579691
• PubChem ID: 20624363
• Update Time: 2025-07-22

tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(6-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate

• MDL： MFCD18447576
• Inchi： 1S/C14H20ClN3O2/c1-14(2,3)20-13(19)18-9-7-17(8-10-18)12-6-4-5-11(15)16-12/h4-6H,7-10H2,1-3H3
• InChI Key： RXJYXRDBYZANLO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC(Cl)=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate (CAS No: 1239369-20-0)

Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate, identified by the chemical compound code CAS No: 1239369-20-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class, a heterocyclic amine known for its broad spectrum of biological activities. The presence of a tert-butyl group at the carboxylate position and a 6-chloropyridin-2-yl moiety at the piperazine ring endows it with unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, facilitating better membrane permeability and improving pharmacokinetic profiles. This feature is particularly valuable in designing orally active drugs, as it can enhance absorption and reduce metabolic degradation. On the other hand, the 6-chloropyridin-2-yl substituent introduces a halogen atom into the pyridine ring, which is commonly used in medicinal chemistry to modulate electronic properties and improve binding affinity to biological targets. The combination of these structural elements makes Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring piperazine derivatives for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The piperazine core is a well-known pharmacophore that interacts with multiple biological targets, such as G protein-coupled receptors (GPCRs) and enzymes. The specific substitution pattern in Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate allows for fine-tuning of its biological activity, making it an attractive candidate for structure-based drug design.

One of the most compelling aspects of this compound is its potential application in central nervous system (CNS) drug development. Piperazine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The tert-butyl group and 6-chloropyridin-2-yl moiety may contribute to enhancing blood-brain barrier penetration, which is crucial for CNS drugs. Recent studies have shown that similar piperazine-based compounds exhibit promising effects in animal models of depression and anxiety, suggesting that Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate could be a valuable lead compound for further investigation.

Furthermore, the compound's structure suggests potential activity against infectious diseases. The chloropyridine ring is known to exhibit antimicrobial properties, and modifications at this position have been shown to enhance efficacy against bacteria and viruses. Given the increasing global concern over antibiotic resistance, there is a pressing need for novel antimicrobial agents. Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate could serve as a starting point for developing new drugs with improved spectrum coverage and reduced resistance profiles.

The synthesis of Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group typically involves esterification or acylation reactions, while the attachment of the 6-chloropyridin-2-yl moiety may require nucleophilic substitution or cross-coupling reactions. Advanced synthetic techniques such as palladium-catalyzed coupling reactions have been employed to achieve regioselective modifications on the pyridine ring.

In terms of pharmacological evaluation, Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate has shown intriguing properties in preclinical studies. Initial assays have indicated potential binding affinity to several therapeutic targets, including serotonin receptors (5-HT1A, 5-HT7) and dopamine receptors (D3). These interactions suggest that the compound may have applications in treating psychiatric disorders such as schizophrenia and depression. Additionally, its antimicrobial activity has been preliminarily demonstrated against certain bacterial strains, highlighting its potential as an antimicrobial agent.

The development of new drugs often involves rigorous testing to assess safety and efficacy before moving into clinical trials. In vitro toxicity studies have been conducted on Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate, revealing moderate toxicity levels that may require optimization through structural modifications. However, these preliminary findings do not rule out its potential as a therapeutic agent; rather, they underscore the importance of further research to improve its safety profile.

One of the key challenges in drug development is achieving optimal pharmacokinetic properties. The lipophilicity imparted by the tert-butyl group should theoretically enhance oral bioavailability; however, other factors such as metabolic stability and solubility must also be considered. Computational modeling techniques have been utilized to predict pharmacokinetic parameters and guide structural optimization efforts aimed at improving drug-like properties.

The future direction of research on Tert-butyl 4-(6-chloropyridin-2-yl)piperazine-1-carboxylate includes exploring its mechanism of action in greater detail through both computational and experimental approaches. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further development efforts. Additionally, exploring analogs with modified substitution patterns may reveal more potent or selective derivatives with improved pharmacological profiles.

In conclusion,Tert-butyl 4-(6-chloropyridin-2-y)piperazine -1-carbox ylate (CAS No: 1239369 -20 -0) represents an exciting opportunity in pharmaceutical research due to its unique structural features and promising biological activities . Its potential applications in treating CNS disorders , infectious diseases , and other conditions make it a worthy candidate for further investigation . With continued research efforts focused on optimizing its pharmacokinetic properties , safety profile ,and target interactions , this compound could contribute significantly to advancements in modern medicine .